Cas no 3331-71-3 (Einecs 222-058-8)

Einecs 222-058-8 structure
Einecs 222-058-8 structure
Product Name:Einecs 222-058-8
CAS No:3331-71-3
MF:C29H36O8
MW:512.591349601746
CID:312154
Update Time:2023-08-02

Einecs 222-058-8 Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, (11b)- (9CI)
    • 11beta,17-Dihydroxypregna-1,4-diene-3,20-dione 21-((6-carboxycyclohex-3-en-1-yl)formate)
    • 4-cyclohexene-1,2-dicarboxylic acid, mono[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl] ester, monosodium salt
    • 6-({[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl]oxy}carbonyl)cyclohex-3-ene-1-carboxylic acid
    • Prednisolone tetrahydrophthalate
    • Einecs 222-058-8
    • Inchi: 1S/C29H36O8/c1-27-11-9-17(30)13-16(27)7-8-20-21-10-12-29(36,28(21,2)14-22(31)24(20)27)23(32)15-37-26(35)19-6-4-3-5-18(19)25(33)34/h3-4,9,11,13,18-22,24,31,36H,5-8,10,12,14-15H2,1-2H3,(H,33,34)/t18?,19?,20-,21-,22-,24+,27-,28-,29-/m0/s1
    • InChI Key: VNGWBSXDGQZSFL-JMNKBGBLSA-N
    • SMILES: O[C@]1(C(COC(C2CC=CCC2C(=O)O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

  • Exact Mass: 512.241
  • Monoisotopic Mass: 512.241
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 138

Experimental Properties

  • Density: 1.35
  • Boiling Point: 721.4°Cat760mmHg
  • Flash Point: 237.3°C
  • Refractive Index: 1.615
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